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Compound of Interest

3-(4-Tert-butylphenyl)-2-methyl-1-
Compound Name:
propene

cat. No.: B1315696

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative characterization of 3-(4-tert-butylphenyl)-2-methyl-1-
propene. Due to the limited availability of direct experimental data for this specific compound in
peer-reviewed literature, this document focuses on a comparative analysis with its close
structural analogue, 3-(4-tert-butylphenyl)-1-propene. The guide also proposes a putative
synthesis pathway for the target compound based on established chemical transformations of

similar structures.

Physicochemical Properties: A Comparative
Overview

The following table summarizes the known and computed physicochemical properties of 3-(4-
tert-butylphenyl)-2-methyl-1-propene and its analogue, 3-(4-tert-butylphenyl)-1-propene.
This data is essential for understanding the compounds' behavior in various experimental
settings.
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3-(4-Tert-
butylphenyl)-2-

3-(4-Tert-
butylphenyl)-1-

Property Data Source
methyl-1-propene propene
(Target) (Analogue)
Molecular Formula C14H20 C13H18 Calculated / PubChem
] Calculated /
Molecular Weight 188.31 g/mol 174.28 g/mol
PubChem|[1]
ChemicalBook /
CAS Number 73566-44-6 27798-45-4
PubChem[1]
XLogP3 5.1 (Predicted) 4.7 PubChem[1]
Boiling Point Not available Not available
Melting Point Not available Not available

Proposed Synthesis and Experimental Protocol

A plausible synthetic route to 3-(4-tert-butylphenyl)-2-methyl-1-propene is via a Wittig

reaction, a widely used method for olefination. This approach offers good control over the final

structure.

Proposed Synthesis Workflow
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4-Tert-butylbenzyl bromide Reaction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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